Cas no 1008051-79-3 (2-acetamido-4-methanesulfonyl-N-(4-methylphenyl)butanamide)

• Product name: 2-acetamido-4-methanesulfonyl-N-(4-methylphenyl)butanamide
• CAS No: 1008051-79-3
• MF: C₁₄H₂₀N₂O₄S
• MW: 312.384602546692
• CID: 6382478
• PubChem ID: 4305629

2-acetamido-4-methanesulfonyl-N-(4-methylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-4-methanesulfonyl-N-(4-methylphenyl)butanamide
• Butanamide, 2-(acetylamino)-N-(4-methylphenyl)-4-(methylsulfonyl)-
• 1008051-79-3
• F0610-0064
• AKOS024586858
• 2-acetamido-N-(4-methylphenyl)-4-methylsulfonylbutanamide
• SR-01000007693
• SR-01000007693-1
• 2-acetamido-4-(methylsulfonyl)-N-(p-tolyl)butanamide

• Inchi： 1S/C14H20N2O4S/c1-10-4-6-12(7-5-10)16-14(18)13(15-11(2)17)8-9-21(3,19)20/h4-7,13H,8-9H2,1-3H3,(H,15,17)(H,16,18)
• InChI Key： IIKVNGGJMDHROY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)C(NC(C)=O)CCS(C)(=O)=O

Computed Properties

• Exact Mass: 312.114
• Monoisotopic Mass: 312.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 667.8±55.0 °C(Predicted)
• pka: 13.38±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives